6-methyl-3-{[4-(2-methylphenyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-methyl-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C18H19N5O3S/c1-11-5-3-4-6-12(11)22-7-9-23(10-8-22)17(25)15-13-14(20-27-15)16(24)21(2)18(26)19-13/h3-6H,7-10H2,1-2H3,(H,19,26)
• InChI Key: KSPMWEYQRWKURA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=C4C(=NS3)C(=O)N(C(=O)N4)C
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

6-methyl-3-{[4-(2-methylphenyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
The exact mass of the compound 6-methyl-3-{[4-(2-methylphenyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds, such as [1,2,4]triazolo[1,5-c]pyrimidines and pyrano[2,3-d]pyrimidines, highlights the chemical versatility and potential utility of isothiazolo[4,3-d]pyrimidine derivatives in creating biologically active molecules. These synthetic processes often involve reactions with a variety of reagents, showcasing the compound's adaptability in forming diverse structures with potential pharmacological applications (El-Agrody et al., 2001).

Antimicrobial Activity

Certain synthesized compounds related to isothiazolo[4,3-d]pyrimidines have been tested for antimicrobial activity, indicating their potential as novel antimicrobial agents. The structural modifications of these compounds could influence their activity against various microorganisms, suggesting an area of research for the specified compound in developing new antimicrobial therapies (Youssef et al., 2012).

Analgesic and Anti-Inflammatory Agents

The exploration of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products for their anti-inflammatory and analgesic properties demonstrates another significant application of isothiazolo[4,3-d]pyrimidine derivatives. These studies focus on the synthesis of compounds with potential COX-2 inhibitory activity, offering a promising direction for the development of new pain management and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Supramolecular Chemistry

Isothiazolo[4,3-d]pyrimidine derivatives have also been investigated for their role in forming hydrogen-bonded supramolecular assemblies. The inclusion of these compounds in co-crystallization experiments with crown ethers suggests their utility in designing novel materials with specific molecular recognition and self-assembly properties (Fonari et al., 2004).